Cas no 850782-41-1 (ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate)

• Product Name: ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
• CAS No: 850782-41-1
• MF: C₂₅H₁₈N₄O₄
• MW: 438.43482542038
• CID: 5878283
• PubChem ID: 18558916
• Update Time: 2023-11-21

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[3-(1H-benzotriazol-1-yl)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]amino]-, ethyl ester
• Oprea1_044644
• ethyl 4-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzoate
• ethyl 4-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]benzoate
• SJ000244627
• F1273-0089
• ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
• CHEMBL591391
• 850782-41-1
• AKOS024604178

• Inchi： 1S/C25H18N4O4/c1-2-33-25(32)15-11-13-16(14-12-15)26-21-22(29-20-10-6-5-9-19(20)27-28-29)24(31)18-8-4-3-7-17(18)23(21)30/h3-14,26H,2H2,1H3
• InChI Key： RHMILIMCFBZKTF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC2=C(N3C4=CC=CC=C4N=N3)C(=O)C3=C(C2=O)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 438.13280507g/mol
• Monoisotopic Mass: 438.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 618.1±65.0 °C(Predicted)
• pka: 0.25±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones